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Compound of Interest

Compound Name: 2-(Diethoxymethyl)benzaldehyde

CAS No.: 103890-70-6

Cat. No.: B021252

Get Quote

2-(Diethoxymethyl)benzaldehyde, with CAS Number 103890-70-6, is a bifunctional organic

compound of significant interest to the synthetic chemist.[1] It is structurally characterized by a

benzaldehyde core where the formyl group at the 2-position coexists with a diethoxymethyl

group. This latter group is a diethyl acetal, which serves as a protected form of a second

aldehyde functionality. The strategic importance of this molecule lies in the differential reactivity

of the free aldehyde versus the masked aldehyde (the acetal). The acetal group is stable under

neutral to basic conditions but can be readily hydrolyzed back to the aldehyde under acidic

conditions.[2] This property allows for selective reactions at the free aldehyde position while the

second is protected, enabling complex, multi-step synthetic sequences that would otherwise be

challenging. This guide provides a comprehensive overview of its chemical properties,

synthesis, reactivity, and safe handling for professionals in research and drug development.

Physicochemical and Spectroscopic Profile
While specific experimental data for 2-(diethoxymethyl)benzaldehyde is not widely published,

its properties can be reliably inferred from its structural isomer, 4-

(diethoxymethyl)benzaldehyde, and similar acetals.
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Core Physicochemical Properties
Property Value Source

CAS Number 103890-70-6 [1]

Molecular Formula C₁₂H₁₆O₃ [3][4]

Molecular Weight 208.25 g/mol [3][4][5]

Appearance
Expected to be a clear,

colorless to light yellow liquid
[6]

Density
~1.047 g/mL at 25 °C (Value

for 4-isomer)
[3][7]

Refractive Index
~1.506 (n20/D) (Value for 4-

isomer)
[3][7]

Solubility
Soluble in common organic

solvents like alcohol and oils.
[8]

Spectroscopic Characterization
Spectroscopic analysis is critical for confirming the structure and purity of 2-
(diethoxymethyl)benzaldehyde.

¹H NMR Spectroscopy: The proton NMR spectrum is expected to show distinct signals: a

singlet for the aldehyde proton (CHO) around 9.9-10.1 ppm, a singlet for the acetal proton (-

CH(OEt)₂) around 5.5-5.8 ppm, complex multiplets for the aromatic protons between 7.2-7.9

ppm, a quartet for the methylene protons of the ethoxy groups (-OCH₂CH₃) around 3.5-3.7

ppm, and a triplet for the methyl protons (-OCH₂CH₃) around 1.2-1.3 ppm.[9][10][11]

¹³C NMR Spectroscopy: The carbon NMR spectrum would feature a signal for the aldehyde

carbonyl carbon around 192 ppm, the acetal carbon near 101-103 ppm, aromatic carbons in

the 125-138 ppm range, the methylene carbons of the ethoxy groups around 60-62 ppm, and

the methyl carbons around 15 ppm.[9]

Infrared (IR) Spectroscopy: Key absorptions would include a strong C=O stretch for the

aldehyde at approximately 1700 cm⁻¹ and C-O stretches for the acetal group in the 1050-
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1150 cm⁻¹ region.

Mass Spectrometry: The mass spectrum would show the molecular ion peak (M+) at m/z =

208, with characteristic fragmentation patterns involving the loss of ethoxy groups.

Synthesis and Purification
The primary route to 2-(diethoxymethyl)benzaldehyde is through the selective protection of

one aldehyde group in isophthalaldehyde (benzene-1,2-dicarbaldehyde). The core of this

transformation is the acid-catalyzed acetalization reaction.

Principle of Synthesis: Acid-Catalyzed Acetalization
The formation of an acetal from an aldehyde and an alcohol is a reversible, equilibrium-driven

process catalyzed by acid.[12] To drive the reaction toward the product, the water byproduct

must be removed, typically through azeotropic distillation (e.g., using a Dean-Stark apparatus)

or by using a dehydrating agent like molecular sieves.[2]
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Caption: General workflow for the synthesis of 2-(diethoxymethyl)benzaldehyde.
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Detailed Experimental Protocol
Setup: To a round-bottom flask equipped with a magnetic stirrer and a Dean-Stark

apparatus, add isophthalaldehyde (1.0 eq), toluene, and a catalytic amount of p-

toluenesulfonic acid (p-TsOH).

Reaction: Add ethanol (1.0-1.1 eq) to the mixture. Heat the reaction to reflux. The water-

toluene azeotrope will collect in the Dean-Stark trap, driving the reaction to completion.

Monitoring: Monitor the reaction's progress by Thin Layer Chromatography (TLC) or Gas

Chromatography (GC) until the starting material is consumed.

Workup: Cool the mixture to room temperature. Quench the reaction by washing with a

saturated aqueous solution of sodium bicarbonate to neutralize the acid catalyst, followed by

a brine wash.

Isolation: Separate the organic layer, dry it over anhydrous magnesium sulfate, filter, and

concentrate the solvent under reduced pressure.

Purification: Purify the resulting crude oil by vacuum distillation or silica gel column

chromatography to yield pure 2-(diethoxymethyl)benzaldehyde.

Chemical Reactivity and Synthetic Applications
The utility of 2-(diethoxymethyl)benzaldehyde stems from the orthogonal reactivity of its two

functional groups.

The Acetal as a Robust Protecting Group
The diethoxymethyl group is stable to a wide range of reagents, including organometallics

(Grignard, organolithium), hydrides, oxidants (under non-acidic conditions), and bases. This

allows chemists to perform selective transformations on the free aldehyde group without

affecting the protected one.

2-(Diethoxymethyl)benzaldehyde
Reaction on free aldehyde

(e.g., Wittig, Grignard, Oxidation)
Conditions: Neutral or Basic

Protected Intermediate
Acid-catalyzed

Hydrolysis
(H₃O⁺)

Final Product with
Two Modified Groups
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Caption: Protecting group strategy using 2-(diethoxymethyl)benzaldehyde.

Key Reactions and Transformations
Reactions at the Free Aldehyde: The free aldehyde at the 2-position can undergo all typical

aldehyde reactions:

Oxidation: Can be oxidized to the corresponding carboxylic acid using agents like silver

oxide or potassium permanganate.

Reduction: Can be selectively reduced to a primary alcohol using sodium borohydride.

Nucleophilic Addition: Reacts with Grignard reagents or organolithiums to form secondary

alcohols.

Wittig Reaction: Undergoes olefination to form alkenes. The reactivity is influenced by the

electron-donating nature of the ortho-acetal group.[13]

Deprotection (Hydrolysis) of the Acetal: The acetal can be efficiently converted back to the

aldehyde using aqueous acid (e.g., dilute HCl or H₂SO₄) or a Lewis acid in the presence of

water. This step is typically performed after transformations at the free aldehyde or another

part of the molecule have been completed.

Protocol: Acetal Deprotection
Dissolution: Dissolve the acetal-protected compound in a water-miscible solvent like

tetrahydrofuran (THF) or acetone.

Acidification: Add a dilute aqueous acid solution (e.g., 1M HCl).

Reaction: Stir the mixture at room temperature or with gentle heating. Monitor the reaction by

TLC until the starting material is consumed.

Neutralization & Extraction: Neutralize the acid with a weak base (e.g., NaHCO₃) and extract

the product with an organic solvent like ethyl acetate.
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Isolation: Wash the organic layer with brine, dry over anhydrous sodium sulfate, and

evaporate the solvent to yield the deprotected dialdehyde.

Safety, Handling, and Storage
Proper handling of 2-(diethoxymethyl)benzaldehyde is essential in a laboratory setting. While

a specific safety data sheet (SDS) for the 2-isomer is not fully detailed, data from the analogous

4-isomer and related benzaldehydes provide a strong basis for safe handling protocols.[1][4]

GHS Hazard Information
The compound is expected to carry the following primary hazards, based on its structural

analogues.[4][14]

Hazard Statement Code Description

Skin Irritation H315 Causes skin irritation.

Eye Irritation H319 Causes serious eye irritation.

Respiratory Irritation H335
May cause respiratory

irritation.

Handling and Personal Protective Equipment (PPE)
Engineering Controls: Use only in a well-ventilated area, preferably within a chemical fume

hood.[15]

Personal Protective Equipment:

Eye/Face Protection: Wear chemical safety goggles or a face shield.[15][16]

Skin Protection: Wear nitrile or other chemically resistant gloves. A lab coat is mandatory.

[16]

Respiratory Protection: If working outside a fume hood or with heated material, use a

respirator with an organic vapor cartridge.[15]
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Storage and Stability
Conditions: Store in a tightly closed container in a cool, dry, and well-ventilated place.

Stability: The compound is stable under recommended storage conditions.[1] It should be

kept away from strong acids and oxidizing agents.

Classification: It is often classified as a combustible liquid.[7]

Conclusion
2-(Diethoxymethyl)benzaldehyde is a versatile and valuable synthetic intermediate. Its

defining feature—the presence of both a free aldehyde and a protected aldehyde in the same

molecule—provides chemists with a powerful tool for regioselective synthesis. By

understanding its physicochemical properties, reactivity, and handling requirements,

researchers can effectively leverage this building block to construct complex molecular

architectures relevant to pharmaceuticals, fine chemicals, and materials science.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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